Cas no 891097-51-1 (6-(2H-1,3-benzodioxol-5-yl)-3-{(3-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine)

• Product Name: 6-(2H-1,3-benzodioxol-5-yl)-3-{(3-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine
• CAS No: 891097-51-1
• MF: C₁₉H₁₃FN₄O₂S
• MW: 380.395525693893
• CID: 6340686
• PubChem ID: 7217537
• Update Time: 2025-11-06

6-(2H-1,3-benzodioxol-5-yl)-3-{(3-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine Chemical and Physical Properties

Names and Identifiers

• 6-(2H-1,3-benzodioxol-5-yl)-3-{(3-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine
• AKOS024701696
• F2506-1370
• 6-(2H-1,3-benzodioxol-5-yl)-3-{[(3-fluorophenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazine
• 891097-51-1
• 6-(benzo[d][1,3]dioxol-5-yl)-3-((3-fluorobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazine
• 6-(1,3-benzodioxol-5-yl)-3-[(3-fluorophenyl)methylsulfanyl]-[1,2,4]triazolo[4,3-b]pyridazine

• Inchi： 1S/C19H13FN4O2S/c20-14-3-1-2-12(8-14)10-27-19-22-21-18-7-5-15(23-24(18)19)13-4-6-16-17(9-13)26-11-25-16/h1-9H,10-11H2
• InChI Key： GLLBVKACNSJKRQ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1)F)C1=NN=C2C=CC(C3=CC=C4C(=C3)OCO4)=NN21

Computed Properties

• Exact Mass: 380.07432501g/mol
• Monoisotopic Mass: 380.07432501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 86.8Ų

Additional information on 6-(2H-1,3-benzodioxol-5-yl)-3-{(3-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine

Recent Advances in the Study of 6-(2H-1,3-benzodioxol-5-yl)-3-{(3-fluorophenyl)methylsulfanyl}-1,2,4-triazolo[4,3-b]pyridazine (CAS: 891097-51-1)

The compound 6-(2H-1,3-benzodioxol-5-yl)-3-{(3-fluorophenyl)methylsulfanyl}-1,2,4-triazolo[4,3-b]pyridazine (CAS: 891097-51-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique triazolopyridazine core, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the ability of 891097-51-1 to selectively inhibit specific kinase pathways has been a focal point of investigation. Preliminary in vitro studies have demonstrated its efficacy in suppressing tumor cell proliferation, particularly in models of breast and lung cancer. These findings are supported by molecular docking simulations, which highlight the compound's strong binding affinity to the ATP-binding sites of certain kinases.

In addition to its anticancer potential, recent research has explored the compound's anti-inflammatory properties. Studies using murine models of inflammation have shown that 891097-51-1 can significantly reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. This suggests a potential application in the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. The compound's dual functionality as both an anticancer and anti-inflammatory agent makes it a particularly interesting candidate for further development.

The synthesis of 6-(2H-1,3-benzodioxol-5-yl)-3-{(3-fluorophenyl)methylsulfanyl}-1,2,4-triazolo[4,3-b]pyridazine has also been a topic of recent optimization efforts. Traditional synthetic routes often involve multiple steps with low yields, but recent advancements have introduced more efficient methodologies. For instance, a one-pot synthesis approach using microwave-assisted reactions has been reported to improve yield and reduce reaction times significantly. These innovations are crucial for scaling up production and facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further investigation. Early pharmacokinetic studies indicate that 891097-51-1 has moderate oral bioavailability, but its half-life may need optimization to ensure sustained therapeutic effects. Researchers are also exploring prodrug strategies to enhance its solubility and absorption.

In conclusion, 6-(2H-1,3-benzodioxol-5-yl)-3-{(3-fluorophenyl)methylsulfanyl}-1,2,4-triazolo[4,3-b]pyridazine represents a versatile and promising compound in the realm of chemical biology and medicinal chemistry. Its dual roles as a kinase inhibitor and anti-inflammatory agent, coupled with recent advancements in synthesis, position it as a strong candidate for future therapeutic development. Ongoing research will be essential to fully unlock its potential and address existing challenges.